1-(3,4-Dimethoxybenzyl)-3-((5-(thiophen-3-yl)pyridin-3-yl)methyl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[(5-thiophen-3-ylpyridin-3-yl)methyl]urea
• InChI: InChI=1S/C20H21N3O3S/c1-25-18-4-3-14(8-19(18)26-2)10-22-20(24)23-11-15-7-17(12-21-9-15)16-5-6-27-13-16/h3-9,12-13H,10-11H2,1-2H3,(H2,22,23,24)
• InChI Key: FIQXBJGRACJSMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NCC2=CC(=CN=C2)C3=CSC=C3)OC
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-((5-(thiophen-3-yl)pyridin-3-yl)methyl)urea, also known as DTPM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DTMP is a urea derivative that has been synthesized through various methods and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

Nonlinear Optical Properties and Molecular Engineering

• Molecular Complexation in Noncentrosymmetric Structures for Nonlinear Optics : A study explored the design strategy for molecular complexation of materials exhibiting quadratic nonlinear optical behavior. This involves the assessment of molecular complexes formed between specific compounds and a substituted pyridine-1-oxide, highlighting the potential for second harmonic generation activity, a key property in nonlinear optics (M. Muthuraman et al., 2001).

Biological Activity and Chemical Interactions

• Iron(III) Complexes as Functional Models for Enzymes : Research on iron(III) complexes of certain ligands investigated their role as models for catechol 1,2-dioxygenases. These studies contribute to understanding the ligand stereoelectronic properties in enzyme mimicking, illustrating the compound's relevance in biological chemistry (M. Velusamy et al., 2004).

Pharmacological Applications

• Novel Acetylcholinesterase Inhibitors : A series of compounds was synthesized and assessed for antiacetylcholinesterase activity, highlighting the compound's potential in the development of treatments for neurological disorders such as Alzheimer's disease (J. Vidaluc et al., 1995).

• Anti-HIV-1 Activity : Another study focused on the synthesis and evaluation of urea derivatives as non-nucleoside HIV-1 reverse transcriptase inhibitors, offering insights into the compound's potential in antiviral therapy (N. Sakakibara et al., 2015).

Materials Science and Chemical Synthesis

• Electropolymerization for Conducting Polymers : Research on derivatized bis(pyrrol-2-yl) arylenes, including the synthesis and properties of thienyl-substituted pyridinium salts, has implications for the development of conducting polymers used in electronic and optical devices (G. Sotzing et al., 1996).